Cas no 1260855-51-3 (1-(2-(Trifluoromethyl)phenyl)-1H-pyrazole-4-carboxylic acid)

• Product Name: 1-(2-(Trifluoromethyl)phenyl)-1H-pyrazole-4-carboxylic acid
• CAS No: 1260855-51-3
• MF: C₁₁H₇F₃N₂O₂
• MW: 256.180692911148
• MDL: MFCD15527664
• CID: 1032336
• PubChem ID: 53415416
• Update Time: 2025-05-20

1-(2-(Trifluoromethyl)phenyl)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-(Trifluoromethyl)phenyl)-1H-pyrazole-4-carboxylic acid
• 1-[2-(trifluoromethyl)phenyl]-1H-Pyrazole-4-carboxylic acid
• 1-[2-(trifluoromethyl)phenyl]pyrazole-4-carboxylic acid
• SY111705
• MFCD15527664
• SCHEMBL22396399
• DS-6731
• 1260855-51-3
• CS-0186213
• A889754
• DA-17918
• C72069
• OXANGZLNHGUGLT-UHFFFAOYSA-N
• AKOS011597000
• 1H-Pyrazole-4-carboxylic acid, 1-[2-(trifluoromethyl)phenyl]-
• DTXSID80697058
• 1-(2-(Trifluoromethyl)phenyl)-1H-pyrazole-4-carboxylicacid

• MDL： MFCD15527664
• Inchi： 1S/C11H7F3N2O2/c12-11(13,14)8-3-1-2-4-9(8)16-6-7(5-15-16)10(17)18/h1-6H,(H,17,18)
• InChI Key： OXANGZLNHGUGLT-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1N1C=C(C(=O)O)C=N1)(F)F

Computed Properties

• Exact Mass: 256.04596196g/mol
• Monoisotopic Mass: 256.04596196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Boiling Point: 382.9±42.0°C at 760 mmHg

1-(2-(Trifluoromethyl)phenyl)-1H-pyrazole-4-carboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1-(2-(Trifluoromethyl)phenyl)-1H-pyrazole-4-carboxylic acid

Comprehensive Overview of 1-(2-(Trifluoromethyl)phenyl)-1H-pyrazole-4-carboxylic acid (CAS No. 1260855-51-3)

1-(2-(Trifluoromethyl)phenyl)-1H-pyrazole-4-carboxylic acid (CAS No. 1260855-51-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyrazole derivative is characterized by its unique trifluoromethylphenyl moiety, which enhances its bioactivity and stability. Researchers are increasingly exploring its potential as a key intermediate in the synthesis of novel drugs and crop protection agents, aligning with the growing demand for sustainable chemistry solutions.

The compound's structural features, including the carboxylic acid group and pyrazole ring, make it a versatile building block for medicinal chemistry. Its CAS number 1260855-51-3 is frequently searched in scientific databases, reflecting its relevance in high-throughput screening and drug discovery. Recent studies highlight its role in modulating enzyme inhibition, particularly in targeting inflammatory pathways—a hot topic in precision medicine.

In the context of green chemistry, 1-(2-(Trifluoromethyl)phenyl)-1H-pyrazole-4-carboxylic acid is also investigated for its eco-friendly synthesis routes. With the rise of AI-driven molecular design, computational tools predict its utility in bioactive molecule optimization, addressing queries like "efficient trifluoromethylphenyl synthesis" or "pyrazole-carboxylic acid applications." These trends underscore its alignment with industry 4.0 innovations.

From a commercial perspective, the compound's patent landscape reveals its inclusion in intellectual property filings for heterocyclic compounds. Its thermal stability and solubility profile are often discussed in forums focused on formulation science, catering to queries such as "pyrazole derivatives in drug delivery." This positions it as a candidate for next-generation therapeutics.

Analytical techniques like HPLC and NMR are critical for quality control of CAS 1260855-51-3, ensuring compliance with Good Manufacturing Practices (GMP). The compound's spectral data is widely shared in open-access journals, supporting reproducible research—a priority in modern scientific collaboration.

In summary, 1-(2-(Trifluoromethyl)phenyl)-1H-pyrazole-4-carboxylic acid exemplifies the intersection of cutting-edge chemistry and applied research. Its multifaceted applications—from drug development to material science—make it a subject of enduring interest, resonating with both academic and industrial stakeholders navigating the future of chemical innovation.